Cas no 158365-54-9 (7-Methoxy-naphthalene-1-carbonitrile)

• Product Name: 7-Methoxy-naphthalene-1-carbonitrile
• CAS No: 158365-54-9
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD09037978
• CID: 108129
• PubChem ID: 11344392
• Update Time: 2025-10-28

7-Methoxy-naphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile,7-methoxy-
• 7-METHOXY-1-NAPHTHONITRILE
• 7-Methoxynaphthalene-1-carbonitrile
• 1-cyano-7-methoxynaphthalene
• 1-Cyano-7-methoxy-naphthalin
• 1-Naphthalenecarbonitrile,7-methoxy
• 7-methoxy-1-cyanonaphthalene
• 7-Methoxy-naphthalene-1-carbonitrile
• 7-METHOXY-1-NAPHTHONITRILE(WXG00191)
• AKOS006332474
• DTXSID60462948
• 1-Naphthalenecarbonitrile, 7-methoxy-
• SB33956
• MFCD09037978
• AS-53582
• FT-0723068
• A849746
• CS-0341692
• SCHEMBL3024523
• CTAKVWPTULZNMM-UHFFFAOYSA-N
• 158365-54-9
• P16718
• 7-Methoxy-1 -naphthonitrile

• MDL： MFCD09037978
• Inchi： 1S/C12H9NO/c1-14-11-6-5-9-3-2-4-10(8-13)12(9)7-11/h2-7H,1H3
• InChI Key： CTAKVWPTULZNMM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=C(C#N)C2=C1

Computed Properties

• Exact Mass: 183.06800
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.72008

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 7-Methoxy-naphthalene-1-carbonitrile

7-Methoxy-naphthalene-1-carbonitrile: A Comprehensive Overview

The compound 7-Methoxy-naphthalene-1-carbonitrile, identified by the CAS number 158365-54-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a methoxy group and a cyano group. The methoxy group is attached at the 7th position of the naphthalene ring, while the cyano group is located at the 1st position, giving rise to its systematic name and distinct chemical properties.

Recent studies have highlighted the potential of 7-Methoxy-naphthalene-1-carbonitrile in various applications, particularly in drug discovery and development. The compound's structure lends itself well to interactions with biological systems, making it a promising candidate for the design of novel therapeutic agents. Researchers have explored its ability to modulate key cellular pathways, such as those involved in inflammation and oxidative stress, which are central to numerous diseases including cancer and neurodegenerative disorders.

In terms of synthesis, 7-Methoxy-naphthalene-1-carbonitrile can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the cyano group and the directing effects of the methoxy substituent to achieve high yields and purity. The synthesis process has been optimized in recent years, with advancements in catalytic systems and reaction conditions enabling more efficient production of this compound.

The physical properties of 7-Methoxy-naphthalene-1-carbonitrile are also worth noting. It exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Additionally, its solubility in various solvents makes it suitable for use in both organic and aqueous environments, depending on the application requirements.

In terms of applications beyond drug discovery, 7-Methoxy-naphthalene-1-carbonitrile has shown promise in materials science as a precursor for advanced materials such as conductive polymers and organic semiconductors. Its electronic properties make it an attractive candidate for use in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on understanding its electronic behavior under different conditions, paving the way for its integration into next-generation electronic devices.

The environmental impact of 7-Methoxy-naphthalene-1-carbonitrile is another area of interest for researchers. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems or human health.

In conclusion, 7-Methoxy-naphthalene-1-carbonitrile, CAS No. 158365-54-9, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for scientists and engineers seeking innovative solutions in drug development, materials science, and beyond.